Cas no 494804-78-3 (L-Leucine, L-alanyl-L-valyl-L-alanyl-L-leucyl-L-leucyl-L-prolyl-L-alanyl-L-valyl-)
494804-78-3 structure
Product Name:L-Leucine, L-alanyl-L-valyl-L-alanyl-L-leucyl-L-leucyl-L-prolyl-L-alanyl-L-valyl-
CAS No:494804-78-3
MF:C42H75N9O10
MW:866.099210977554
CID:1522465
Update Time:2024-08-23
L-Leucine, L-alanyl-L-valyl-L-alanyl-L-leucyl-L-leucyl-L-prolyl-L-alanyl-L-valyl- Chemical and Physical Properties
Names and Identifiers
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- L-Leucine, L-alanyl-L-valyl-L-alanyl-L-leucyl-L-leucyl-L-prolyl-L-alanyl-L-valyl-
- L-Leucine, L-alanyl-L-valyl-L-alanyl-L-leucyl-L-leucyl-L-prolyl-L-alanyl-L-valyl- (9CI)
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- Inchi: 1S/C42H75N9O10/c1-20(2)17-28(46-35(53)26(12)45-39(57)32(23(7)8)49-34(52)25(11)43)37(55)47-29(18-21(3)4)41(59)51-16-14-15-31(51)38(56)44-27(13)36(54)50-33(24(9)10)40(58)48-30(42(60)61)19-22(5)6/h20-33H,14-19,43H2,1-13H3,(H,44,56)(H,45,57)(H,46,53)(H,47,55)(H,48,58)(H,49,52)(H,50,54)(H,60,61)/t25-,26-,27-,28-,29-,30-,31-,32-,33-/m0/s1
- InChI Key: WJNXPCDXIRBNDY-MBZPSOJASA-N
- SMILES: C(O)(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C)N
Computed Properties
- Exact Mass: 865.56415
Experimental Properties
- Density: 1.153±0.06 g/cm3(Predicted)
- Boiling Point: 1173.5±65.0 °C(Predicted)
- PSA: 287.33
- pka: 3.39±0.10(Predicted)
L-Leucine, L-alanyl-L-valyl-L-alanyl-L-leucyl-L-leucyl-L-prolyl-L-alanyl-L-valyl- Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
494804-78-3 (L-Leucine, L-alanyl-L-valyl-L-alanyl-L-leucyl-L-leucyl-L-prolyl-L-alanyl-L-valyl-) Related Products
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